Cas no 1250722-83-8 ((3,4-difluorophenyl)methyl3-(methylsulfanyl)propylamine)

(3,4-difluorophenyl)methyl3-(methylsulfanyl)propylamine structure
1250722-83-8 structure
Product Name:(3,4-difluorophenyl)methyl3-(methylsulfanyl)propylamine
CAS No:1250722-83-8
MF:C11H15F2NS
MW:231.305308580399
CID:5206986
PubChem ID:61520876
Update Time:2023-11-24

(3,4-difluorophenyl)methyl3-(methylsulfanyl)propylamine Chemical and Physical Properties

Names and Identifiers

    • [(3,4-Difluorophenyl)methyl][3-(methylsulfanyl)propyl]amine
    • Benzenemethanamine, 3,4-difluoro-N-[3-(methylthio)propyl]-
    • (3,4-difluorophenyl)methyl3-(methylsulfanyl)propylamine
    • Inchi: 1S/C11H15F2NS/c1-15-6-2-5-14-8-9-3-4-10(12)11(13)7-9/h3-4,7,14H,2,5-6,8H2,1H3
    • InChI Key: XTTLLAMKWAMYBE-UHFFFAOYSA-N
    • SMILES: S(C)CCCNCC1C=CC(=C(C=1)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 169
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3

(3,4-difluorophenyl)methyl3-(methylsulfanyl)propylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-167997-0.05g
[(3,4-difluorophenyl)methyl][3-(methylsulfanyl)propyl]amine
1250722-83-8
0.05g
$348.0 2023-09-20
Enamine
EN300-167997-0.1g
[(3,4-difluorophenyl)methyl][3-(methylsulfanyl)propyl]amine
1250722-83-8
0.1g
$364.0 2023-09-20
Enamine
EN300-167997-0.25g
[(3,4-difluorophenyl)methyl][3-(methylsulfanyl)propyl]amine
1250722-83-8
0.25g
$381.0 2023-09-20
Enamine
EN300-167997-0.5g
[(3,4-difluorophenyl)methyl][3-(methylsulfanyl)propyl]amine
1250722-83-8
0.5g
$397.0 2023-09-20
Enamine
EN300-167997-1.0g
[(3,4-difluorophenyl)methyl][3-(methylsulfanyl)propyl]amine
1250722-83-8
1g
$728.0 2023-05-26
Enamine
EN300-167997-2.5g
[(3,4-difluorophenyl)methyl][3-(methylsulfanyl)propyl]amine
1250722-83-8
2.5g
$810.0 2023-09-20
Enamine
EN300-167997-5.0g
[(3,4-difluorophenyl)methyl][3-(methylsulfanyl)propyl]amine
1250722-83-8
5g
$2110.0 2023-05-26
Enamine
EN300-167997-10.0g
[(3,4-difluorophenyl)methyl][3-(methylsulfanyl)propyl]amine
1250722-83-8
10g
$3131.0 2023-05-26
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01024828-1g
[(3,4-Difluorophenyl)methyl][3-(methylsulfanyl)propyl]amine
1250722-83-8 95%
1g
¥3220.0 2023-04-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01024828-5g
[(3,4-Difluorophenyl)methyl][3-(methylsulfanyl)propyl]amine
1250722-83-8 95%
5g
¥9352.0 2023-04-04
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.